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Abstract
Estratetraenol (EST), a steroid found in the urine of pregnant women, has been a subject of

scientific inquiry for its potential role as a human pheromone influencing social cognition and

mood. This technical guide provides a comprehensive overview of the current state of research

on EST's effects. It synthesizes quantitative data from key studies, details experimental

methodologies, and elucidates the proposed neurobiological pathways through which EST may

exert its influence. The evidence to date, while in some aspects conflicting, suggests that EST

can modulate aspects of social perception, particularly in males, and may have subtle, context-

dependent effects on mood. The primary mechanism of action is likely mediated by the main

olfactory epithelium, with subsequent processing in limbic and hypothalamic brain regions. This

document aims to serve as a detailed resource for researchers and professionals in drug

development interested in the nuanced effects of this putative human chemosignal.

Introduction
The concept of human pheromones, chemical signals that trigger innate social or sexual

responses in others of the same species, has been a topic of considerable debate.

Estratetraenol (estra-1,3,5(10),16-tetraen-3-ol), a steroid structurally related to estrogen, is

one of the most studied candidates for a female-to-male signaling molecule. Initial hypotheses

centered on its role as a sexual attractant, but subsequent research has explored more subtle
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influences on social cognition and mood. This whitepaper consolidates the existing scientific

literature to provide a technical overview for researchers and drug development professionals.

Effects on Social Cognition
Research into the effects of estratetraenol on social cognition has primarily focused on its

impact on male perception and behavior, yielding some of the more consistent findings in the

field.

Quantitative Data on Social Cognition
The following table summarizes the key quantitative findings from studies investigating the

influence of EST on social cognition.

Study Participants Task Key Findings Statistics

Oren et al.

(2019)[1]

56 heterosexual

men

Interpersonal

Perception Task

(IPT)

Improved

accuracy in the

"Intimacy"

subscale of the

IPT.

Significant

interaction

between

compound and

IPT block (F(4,

220) = 2.57, p =

0.038, η²p =

0.04). Post-hoc

analysis showed

significant

improvement in

the Intimacy

block (p = 0.02).

Oren et al.

(2019)[1]

64 heterosexual

men

Emotional

reaction to touch

Stronger

emotional

reaction to

images of

romantic touch.

Significant main

effect for

compound in the

touch condition

(F(1, 63) = 4.14,

p = 0.046, η²p =

0.06).
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Experimental Protocols for Social Cognition Studies
A representative experimental protocol for investigating the effects of EST on social cognition is

detailed below, based on the methodology of Oren et al. (2019).[1]

Experimental Workflow: Social Cognition Study
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Preparation

Experimental Session (Within-Subjects, Counterbalanced)

Data Analysis

Participant Recruitment
(e.g., 56 heterosexual men)

Application of EST or Control Solution
(Cotton pad taped under the nose)

Estratetraenol Solution Preparation
(e.g., 2.5 x 10^-3 M in propylene glycol)

Control Solution Preparation
(Propylene glycol)

Interpersonal Perception Task (IPT)
(Viewing and rating social interaction videos)

Emotional Reaction Task
(Viewing and rating images of touch)

Scoring of IPT Accuracy Analysis of Emotional Ratings

Statistical Analysis
(e.g., Repeated Measures ANOVA)
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Preparation

Experimental Session (Within-Subjects, Counterbalanced)

Data Analysis

Participant Recruitment
(e.g., 20 men, 20 women)

Application of EST or Control Solution
(Applied under the nose and on the neck)

Estratetraenol Solution Preparation
(e.g., 2.4 µg in propylene glycol)

Control Solution Preparation
(Propylene glycol)

Mood Assessment
(e.g., Profile of Mood States - POMS)

Scoring of POMS Subscales

Statistical Analysis
(e.g., ANOVA with steroid and sex as factors)
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Sensory Input

Olfactory Processing

Hypothalamic Integration

Estratetraenol Main Olfactory EpitheliumBinding to Receptors Olfactory Bulb

Anterior Olfactory Nucleus

Piriform Cortex

Olfactory Tubercle

Anterior Cortical Amygdala

Hypothalamus Modulation of Social Cognition & Mood
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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